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Compound of Interest

Compound Name: (2,2-Dimethylcyclopropyl)methanol

Cat. No.: B1348738 Get Quote

Technical Guide: (2,2-
Dimethylcyclopropyl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (2,2-
Dimethylcyclopropyl)methanol, a valuable building block in organic synthesis and medicinal

chemistry. The document details its chemical identifiers, physical properties, a representative

synthesis protocol, and a workflow diagram.

Chemical Synonyms and Identifiers
(2,2-Dimethylcyclopropyl)methanol is a cycloalkane derivative with a primary alcohol

functional group. It is also referred to by several other names and is cataloged under various

chemical registry numbers.
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Identifier Type Value

IUPAC Name (2,2-dimethylcyclopropyl)methanol

CAS Number 930-50-7[1]

Molecular Formula C₆H₁₂O[1]

Molecular Weight 100.16 g/mol [1]

MDL Number MFCD11054018[1]

InChI
1S/C6H12O/c1-6(2)3-5(6)4-7/h5,7H,3-4H2,1-

2H3

InChIKey HCRFKZNNRFJHKW-UHFFFAOYSA-N

Physicochemical Properties
The following table summarizes the known and predicted physical and chemical properties of

(2,2-Dimethylcyclopropyl)methanol.

Property Value Notes

Physical Form Liquid At room temperature.

Purity ~95-98% As commercially available.[1]

Predicted logP 1.51 A measure of lipophilicity.[2]

Rotatable Bonds 1

Note: Experimental data for properties such as boiling point, density, and refractive index are

not readily available in the cited literature. Spectroscopic data (¹H NMR, ¹³C NMR, IR, MS)

would require experimental determination.

Experimental Protocol: Synthesis of (2,2-
Dimethylcyclopropyl)methanol
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The synthesis of (2,2-Dimethylcyclopropyl)methanol can be achieved by the reduction of its

corresponding carboxylic acid, 2,2-dimethylcyclopropanecarboxylic acid, using a strong

reducing agent like lithium aluminum hydride (LiAlH₄). The following is a representative

experimental protocol based on general procedures for LiAlH₄ reductions of carboxylic acids.[3]

[4][5]

Reaction:

2,2-dimethylcyclopropanecarboxylic acid → (2,2-Dimethylcyclopropyl)methanol

Reagents and Materials:

2,2-dimethylcyclopropanecarboxylic acid

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether or tetrahydrofuran (THF)

10% Sulfuric acid (H₂SO₄)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Procedure:
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Setup: A dry round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a

dropping funnel is assembled under an inert atmosphere (e.g., nitrogen or argon).

Reagent Preparation: A suspension of lithium aluminum hydride (1.2 equivalents) in

anhydrous diethyl ether (or THF) is prepared in the reaction flask and cooled in an ice bath.

Addition of Carboxylic Acid: 2,2-dimethylcyclopropanecarboxylic acid (1 equivalent) is

dissolved in anhydrous diethyl ether (or THF) and added dropwise to the LiAlH₄ suspension

via the dropping funnel. The rate of addition should be controlled to maintain a gentle reflux.

Reaction: After the addition is complete, the reaction mixture is stirred at room temperature

for several hours or gently refluxed until the reaction is complete (monitored by TLC).

Quenching: The reaction is carefully quenched by the slow, dropwise addition of water,

followed by the addition of a 10% sulfuric acid solution. This should be done in an ice bath to

control the exothermic reaction.

Workup: The mixture is transferred to a separatory funnel, and the organic layer is

separated. The aqueous layer is extracted with diethyl ether.

Drying and Concentration: The combined organic layers are washed with brine, dried over

anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure using

a rotary evaporator.

Purification: The crude product can be purified by distillation or column chromatography to

yield pure (2,2-Dimethylcyclopropyl)methanol.

Safety Precautions: Lithium aluminum hydride is a highly reactive and pyrophoric reagent. It

reacts violently with water and protic solvents. All manipulations should be carried out in a fume

hood under an inert atmosphere, and appropriate personal protective equipment should be

worn.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of (2,2-
Dimethylcyclopropyl)methanol from its carboxylic acid precursor.
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Reaction Setup

Reaction

Workup and Purification

1. Assemble dry glassware under inert atmosphere.

2. Prepare LiAlH4 suspension in anhydrous ether and cool.

3. Add 2,2-dimethylcyclopropanecarboxylic acid solution dropwise.

4. Stir at room temperature or reflux to completion.

5. Carefully quench with water and sulfuric acid.

6. Separate organic layer and extract aqueous layer.

7. Dry combined organic layers and remove solvent.

8. Purify by distillation or chromatography.

(2,2-Dimethylcyclopropyl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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